Cas no 106461-41-0 (2,4-Dihydro-4-4-4-(4-hydroxyphenyl-1-piperazinylphenyl-2-(1-methylpropyl)-3H-1,2,4-triazol-3-one)

• Product Name: 2,4-Dihydro-4-4-4-(4-hydroxyphenyl-1-piperazinylphenyl-2-(1-methylpropyl)-3H-1,2,4-triazol-3-one
• CAS No: 106461-41-0
• MF: C₂₂H₂₇N₅O₂
• MW: 393.482084512711
• MDL: MFCD02093087
• CID: 62619
• PubChem ID: 4445081
• Update Time: 2024-11-03

2,4-Dihydro-4-4-4-(4-hydroxyphenyl-1-piperazinylphenyl-2-(1-methylpropyl)-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(sec-Butyl)-4-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)-1H-1,2,4-triazol-5(4H)-one
• 2-SEC-BUTYL-4-[4-[4-(4-HYDROXYPHENYL)PIPERAZIN-1-YL]PHENYL]-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE
• 2,4-DIHYDRO-4-[4-[4-(4-HYDROXYPHENYL)-1-PIPERAZINYL]-PHENYL]-2-(1-METHYLPROPYL)-3H-1,2,4-TRIAZOL-3-ONE
• 2,4-DIHYDRO-4-[4-[4-(4-HYDROXYPHENYL)-1-PIPERAZINYL]PHENYL]-2-(1-METHYLPROPYL)-3H-1,2,4-TRIAZOLE-3-ONE
• 1-SEC BUTYL-[4[4(4-HYDROXYPHENYL)-1-PIPERAZINYL]-PHENYL]-1,2,4-TRIAZOLO-5-ONE
• 2-sec-butyl-4-{4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl}-2h-1,2,4-triazol-3(4h)-one
• 2,4-Dihydro-4-[4-[4-(4-Hydroxyphenyl)-1-Piperazinyl]Phenyl]-2-(1-Methylpropyl)-3
• 2,4-Dihydro-4-[4-[4-(4-Hydroxyphenyl)-1-Piperazinyl]Phenyl]-2-(1-Methylpropyl)-3h-1,2,4-Triazol-3-One
• 2,4-DIHYDRO-4-[(4-(4-HYDROXYPHENYL)-1-PIPERAZINYL)PHENYL]-2-(1-METHYLPROPYL)-3H-1,2,4-TRIAZOLE-3-ONE
• 2,4-Dihydro-4-[4-[4-(4-hydroxyphenyl]-1-piperazinyl]phenyl]-2-(1-methylpropyl)-3H-1,2,4-triazol-3-one
• 2,4-Dihydro-4[4-[4-(4-Hydroxyphenyl)-1-Piperazinyl]-Phenyl]-2-(1-Methylpropyl)-3H-1,Triazole-3-One
• 2,4-DIHYDRO-4-[4-[4-(4-HYDROXYPHENYL]-1-PIPERAZINYL]-PHENYL]-2-(1-METHYLPROPYL)-3H-1,2,4-TRIAZOL-3-ONE
• Dhmt
• 2,4,6-TRIMETHYLBENZYL BROMIDE
• Dihydro hydroxyphenyl piperazinyl phenyl methylpropyl triazole one
• T 1330
• O10328
• FFAQILVGBAELHN-UHFFFAOYSA-N
• CHEMBL1310553
• BCP20531
• 2-butan-2-yl-4-[4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl]-1,2,4-triazol-3-one
• 2,4-dihydro-4-(4-(4-(4-hydroxyphenyl)-1-piperazinyl)phenyl)-2-(1-methylpropyl)-3h-1,2,4-triazol-3-one
• SMR000231829
• CS-0169055
• 2-(Butan-2-yl)-4-{4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl}-2,4-dihydro-3H-1,2,4-triazol-3-one
• T-1330
• 106461-41-0
• 2-(sec-butyl)-4-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• 1-sec-butyl-4-(4-(4-(4-hydroxyphenyl)piperazin-1-yl)phenyl)-1H-1,2,4-triazol-5(4H)-one
• 2-sec-Butyl-4-{4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl}-2,4-dihydro-[1,2,4]triazol-3-one
• 2,4-Dihydro-4-[4-[4-(4-hydroxyphenyl]-1-piperazinyl]phenyl]-2-(1-methylpropyl)-3H-1,2,4-triazol-3-on
• DS-14924
• OBT4EGVAZU
• 4-[4-[4-(4-Hydroxyphenyl)piperazin-1-yl]phenyl]-2-[(1RS)-1-methylpropyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
• MLS000705004
• AP-312/40633641
• 2,4-Dihydro-4-[4-[4-hydroxyphenyl]-1-piperazinyl] phenyl]-2-
• FT-0664135
• 2,4-Dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-2-(1-methylpropyl)-3H-1,2,4-triazol-3-one; T 1330; 4-[4-[4-(4-Hydroxyphenyl)piperazin-1-yl]phenyl]-2-[(1RS)-1-methylpropyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
• A843340
• 2,4-Dihydro-4-[4-[4-(4-hydroxylphenyl)piperazin-1-yl]phenyl]-2-(1-methylpropyl)-3H-1,2,4-triazol-3-one
• Oprea1_160322
• 2,4-DIHYDRO-4-(4-(4-(4-HYDROXYPHENYL)-1-PIPERAZINYL)PHENYL)-2-(1-METHYLPROPYL)-3H-1,2,4-TRIAZOLE-3-ONE
• HMS2553F09
• UNII-OBT4EGVAZU
• EC 434-820-9
• SCHEMBL2543291
• (R)-1-(sec-Butyl)-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-1H-1,2,4-triazol-5(4H)-one
• FT-0657081
• NS00077759
• DTXSID60403376
• AC-5588
• SY333151
• 2-sec-butyl-4-{4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl}-2,4-dihydro-3H-1,2,4-triazol-3-one
• AKOS015900401
• 2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]-phenyl] 2-(1-methylpropyl)-3H-1,2,4-triazole-3-one
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-2-(1-methylpropyl)-
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-(4-(4-(4-hydroxyphenyl)-1-piperazinyl)phenyl)-2-(1-methylpropyl)-
• 2,4-dihidro-4(4-(hidroxifenil)-1-piperazina)(fenil)-2-(1-metilpropil)-3H-1,2,4-triazol-3-uno
• DB-019953
• 2,4-dihydro-4-(4-(4-(4-hydroxyphenyl)-1-piperazinyl)-phenyl) 2-(1-methylpropyl)-3H-1,2,4-triazole-3-one
• 2,4-Dihydro-4-4-4-(4-hydroxyphenyl-1-piperazinylphenyl-2-(1-methylpropyl)-3H-1,2,4-triazol-3-one

• MDL： MFCD02093087
• Inchi： 1S/C22H27N5O2/c1-3-17(2)27-22(29)26(16-23-27)20-6-4-18(5-7-20)24-12-14-25(15-13-24)19-8-10-21(28)11-9-19/h4-11,16-17,28H,3,12-15H2,1-2H3
• InChI Key： FFAQILVGBAELHN-UHFFFAOYSA-N
• SMILES： O=C1N(C=NN1C(C)CC)C1C=CC(=CC=1)N1CCN(C2C=CC(=CC=2)O)CC1

Computed Properties

• Exact Mass: 393.21600
• Monoisotopic Mass: 393.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 177-179°C
• Boiling Point: 587.9±60.0 °C at 760 mmHg
• Flash Point: 309.4±32.9 °C
• Refractive Index: 1.647
• PSA: 66.53000
• LogP: 3.16720
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

2,4-Dihydro-4-4-4-(4-hydroxyphenyl-1-piperazinylphenyl-2-(1-methylpropyl)-3H-1,2,4-triazol-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S2-S22-S36-S60-S61
• Hazardous Material Identification：
• Risk Phrases：R48/22; R50/53
• Safety Term：S2;S22;S36;S60;S61
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)